Cas no 1805069-65-1 (Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate)

• Product Name: Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate
• CAS No: 1805069-65-1
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4890579
• Update Time: 2025-06-09

Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate

• Inchi： 1S/C10H10ClF2NO3/c1-2-17-10(16)6-3-5(4-11)7(8(12)13)9(15)14-6/h3,8H,2,4H2,1H3,(H,14,15)
• InChI Key： BVNPFOZOZBSMJM-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)OCC)NC(C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate

Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate (CAS No. 1805069-65-1): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 4-(chloromethyl)-3-()-2-hydroxypyridine-6-carboxylate, identified by its CAS number 1805069-65-1, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, serves as a crucial building block in the synthesis of various bioactive molecules. Its unique combination of functional groups, including a chloromethyl moiety and a substituent, makes it particularly valuable for constructing complex pharmacophores.

The significance of Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate lies in its ability to facilitate the development of novel therapeutic agents. In recent years, there has been a growing interest in designing molecules that exhibit enhanced metabolic stability and improved binding affinity to biological targets. The presence of the chloromethyl group provides a reactive site for further functionalization, enabling chemists to introduce additional pharmacological properties. Similarly, the group is known to enhance lipophilicity and metabolic resistance, which are critical factors in drug design.

Recent advancements in medicinal chemistry have highlighted the role of this compound in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in synthesizing inhibitors of kinases and other enzymes involved in cancer metabolism. The hydroxypyridine core of Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate is particularly noteworthy, as it mimics natural bioactive scaffolds found in numerous therapeutic agents. This structural motif has been shown to interact effectively with biological targets, making it an attractive scaffold for drug discovery.

The incorporation of fluorine atoms into pharmaceutical compounds has become increasingly prevalent due to their ability to modulate physicochemical properties and improve pharmacokinetic profiles. The group in Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate contributes to these benefits by enhancing the compound's solubility and reducing its susceptibility to metabolic degradation. This feature is particularly important for drugs that require prolonged half-lives to maintain efficacy.

In addition to its role in oncology research, Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate has shown promise in the development of anti-inflammatory and anti-viral agents. Researchers have leveraged its reactive chloromethyl group to introduce diverse functional moieties, leading to the discovery of novel compounds with potent biological activity. The hydroxypyridine core also facilitates interactions with receptors and enzymes involved in inflammatory pathways, making this compound a valuable tool for investigating disease mechanisms.

The synthesis of Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a pyridine derivative, followed by functionalization at the 4-position with a chloromethyl group and at the 3-position with a substituent. The introduction of the hydroxyl group at the 2-position and the esterification at the 6-position complete the molecular architecture. These synthetic strategies showcase the ability of chemists to manipulate complex molecular frameworks with precision.

The growing demand for high-quality intermediates like Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate underscores the importance of robust supply chains in pharmaceutical research. Manufacturers must adhere to stringent quality control measures to ensure that these compounds meet the rigorous standards required for preclinical and clinical studies. The reliability of suppliers is critical, as any impurities or inconsistencies can compromise downstream applications.

The future prospects for Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate are vast, given its versatility and potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and disease mechanisms, this compound is likely to play an increasingly important role in drug discovery and development. Its unique structural features make it an indispensable tool for medicinal chemists seeking to design innovative therapeutic agents.